1-(5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-4-carboxamide

• IUPAC Name: 1-[5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N2O6/c1-26-15-4-2-3-13(9-15)11-27-18-12-28-17(10-16(18)23)20(25)22-7-5-14(6-8-22)19(21)24/h2-4,9-10,12,14H,5-8,11H2,1H3,(H2,21,24)
• InChI Key: UTYOSXVMFVKHOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=COC(=CC2=O)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C20H22N2O6
• Molecular Weight: 386.4 g/mol

Description

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with other compounds, its behavior under different conditions (such as heat or light), and any catalysts that might affect its reactivity.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis and Characterization

Research efforts have led to the synthesis and characterization of compounds that share structural motifs with the compound , highlighting the significance of these chemical frameworks in medicinal chemistry and material science. For instance, Hassan et al. (2014) described the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, showcasing the utility of methoxyphenyl groups in crafting bioactive molecules Hassan, Hafez, & Osman, 2014. Similarly, Banerjee et al. (2002) studied the crystal structure and molecular conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrazol-2-carboxamide, offering insights into how specific substitutions on the piperidine and pyran rings influence molecular architecture and potential biological activity Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002.